ethyl 4-({2-[4-(6-bromo-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-2-cyanovinyl}amino)benzoate

• IUPAC Name: ethyl 4-[[(E)-2-[4-(6-bromo-2-oxochromen-3-yl)-1,3-thiazol-2-yl]-2-cyanoethenyl]amino]benzoate
• InChI: InChI=1S/C24H16BrN3O4S/c1-2-31-23(29)14-3-6-18(7-4-14)27-12-16(11-26)22-28-20(13-33-22)19-10-15-9-17(25)5-8-21(15)32-24(19)30/h3-10,12-13,27H,2H2,1H3/b16-12+
• InChI Key: DRIYRNYSBPNDOQ-FOWTUZBSSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC4=C(C=CC(=C4)Br)OC3=O
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC4=C(C=CC(=C4)Br)OC3=O
• Molecular Formula: C24H16BrN3O4S
• Molecular Weight: 522.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural motifs, including a chromene ring, a thiazole ring, and a benzoate ester. These structural components are common in many biologically active compounds and could potentially confer a variety of properties to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings and functional groups. The chromene and thiazole rings, in particular, would likely have significant impacts on the molecule’s shape and electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural components. For instance, the presence of the benzoate ester could potentially affect its solubility, while the chromene and thiazole rings could influence its stability and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many chromene and thiazole derivatives have demonstrated biological activity, including antimicrobial, anti-inflammatory, and antitumor effects.

Future Directions

Given the biological activity of many chromene and thiazole derivatives, this compound could potentially be of interest in medicinal chemistry or drug discovery research. Further studies would be needed to explore its properties and potential applications.